4-Benzyl-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine

• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 2-[(4-benzylpiperidin-1-yl)methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C15H19N3O/c1-2-4-13(5-3-1)10-14-6-8-18(9-7-14)11-15-17-16-12-19-15/h1-5,12,14H,6-11H2
• InChI Key: TVJQSXKTODXBKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC3=NN=CO3

Description

4-Benzyl-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine is a heterocyclic compound that features a piperidine ring substituted with a benzyl group and a 1,3,4-oxadiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Benzyl-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine typically involves the following steps:

Formation of the 1,3,4-oxadiazole ring: This can be achieved through the cyclization of hydrazides with carboxylic acids or their derivatives under dehydrating conditions.

Attachment of the piperidine ring: The oxadiazole intermediate is then reacted with a piperidine derivative, often through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar steps but optimized for large-scale synthesis. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as the implementation of robust purification techniques to ensure product purity .

Chemical Reactions Analysis

Types of Reactions

4-Benzyl-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides, converting the oxadiazole ring to more reduced forms.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at the benzyl or piperidine moieties.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, under acidic or basic conditions.

Reduction: Hydrogen gas with a palladium catalyst, sodium borohydride.

Substitution: Benzyl halides, piperidine derivatives, bases like sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions include various oxidized or reduced derivatives of the original compound, as well as substituted analogs with different functional groups attached to the benzyl or piperidine rings .

Scientific Research Applications

4-Benzyl-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine has several scientific research applications:

Medicinal Chemistry: It serves as a scaffold for the development of new drugs, particularly those targeting neurological disorders and bacterial infections.

Biological Studies: The compound is used in studies investigating the inhibition of enzymes like acetylcholinesterase, which is relevant for Alzheimer’s disease research.

Industrial Applications: It is explored for its potential use in the synthesis of advanced materials and as a precursor for other complex organic molecules.

Mechanism of Action

The mechanism of action of 4-Benzyl-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes such as acetylcholinesterase by binding to their active sites, preventing the breakdown of neurotransmitters.

Receptor Modulation: It may also interact with various receptors in the nervous system, modulating their activity and influencing neurological processes.

Comparison with Similar Compounds

Similar Compounds

1,3,4-Oxadiazole Derivatives: Compounds like 5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzenamine share the oxadiazole core and exhibit similar biological activities.

Piperidine Derivatives: Compounds such as 4-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine are structurally related and used in similar research contexts.

Uniqueness

4-Benzyl-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This makes it a valuable compound for targeted drug design and development .